Cas no 2171722-84-0 (1-(4-aminothian-4-yl)-3,3-dimethylcyclohexan-1-ol)

• Product Name: 1-(4-aminothian-4-yl)-3,3-dimethylcyclohexan-1-ol
• CAS No: 2171722-84-0
• MF: C₁₃H₂₅NOS
• MW: 243.408702611923
• CID: 6585669
• PubChem ID: 165591608
• Update Time: 2025-11-01

1-(4-aminothian-4-yl)-3,3-dimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-aminothian-4-yl)-3,3-dimethylcyclohexan-1-ol
• 2171722-84-0
• EN300-1644125

• Inchi： 1S/C13H25NOS/c1-11(2)4-3-5-13(15,10-11)12(14)6-8-16-9-7-12/h15H,3-10,14H2,1-2H3
• InChI Key： DVMZGSHQVYRMNT-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)(C1(CCCC(C)(C)C1)O)N

Computed Properties

• Exact Mass: 243.16568559g/mol
• Monoisotopic Mass: 243.16568559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.6Ų

Additional information on 1-(4-aminothian-4-yl)-3,3-dimethylcyclohexan-1-ol

1-(4-Aminothian-4-yl)-3,3-dimethylcyclohexan-1-ol: A Comprehensive Overview

1-(4-Aminothian-4-yl)-3,3-dimethylcyclohexan-1-ol, identified by the CAS number 2171722-84-0, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a cyclohexanol moiety substituted with a 3,3-dimethyl group and a 4-aminothian ring. The presence of these functional groups imparts unique chemical properties, making it a subject of interest in both academic and industrial research.

The molecular structure of 1-(4-Aminothian-4-yl)-3,3-dimethylcyclohexan-1-ol is notable for its thiane ring, which is a sulfur-containing analog of cyclohexane. The thiane ring introduces interesting electronic properties due to the sulfur atom's ability to participate in conjugation and form various bonding interactions. This feature makes the compound versatile in its reactivity and applicability across different chemical transformations.

Recent studies have highlighted the potential of this compound in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those with anti-inflammatory and antioxidant properties. The 4-amino group on the thiane ring serves as a reactive site for further functionalization, enabling the creation of derivatives with enhanced biological activity.

In terms of synthesis, 1-(4-Aminothian-4-yl)-3,3-dimethylcyclohexan-1-ol can be prepared through a variety of routes, including nucleophilic substitution and cyclization reactions. One common approach involves the reaction of an appropriate amino thiol with a cyclohexanol derivative under specific conditions to form the thiane ring. The optimization of these reaction conditions has been a focus of recent research to improve yield and purity.

The compound's solubility and stability are critical factors influencing its application in pharmaceutical formulations. Studies have shown that 1-(4-Aminothian-4-yl)-3,3-dimethylcyclohexan-1-ol exhibits moderate solubility in polar solvents, making it suitable for use in aqueous-based drug delivery systems. Additionally, its stability under physiological conditions has been evaluated, demonstrating potential for use in targeted drug delivery applications.

Another area of interest is the compound's role in catalysis. The sulfur atom in the thiane ring can act as a Lewis base, facilitating catalytic cycles in organic synthesis. Recent advancements have explored its use as a catalyst in asymmetric synthesis reactions, where it has shown promise in improving enantioselectivity.

In conclusion, 1-(4-Aminothian-4-yl)-3,3-dimethylcyclohexan-1